N-[2-(acetylamino)phenyl]-2-phenylacetamide

• IUPAC Name: N-(2-acetamidophenyl)-2-phenylacetamide
• InChI: InChI=1S/C16H16N2O2/c1-12(19)17-14-9-5-6-10-15(14)18-16(20)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,19)(H,18,20)
• InChI Key: AZNNGAOJEXZGMW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-[2-(acetylamino)phenyl]-2-phenylacetamide, commonly known as acetophenetidin or phenacetin, is a synthetic compound that was first synthesized in 1878. It was initially used as a pain reliever and fever reducer, but its usage declined due to its association with kidney damage and cancer. However, recent scientific research has shown that this compound has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Phenacetin has been extensively studied for its potential applications in medicinal chemistry, biochemistry, and pharmacology. It has been shown to possess analgesic, antipyretic, and anti-inflammatory properties. Additionally, it has been investigated for its potential use as a prodrug for the delivery of various therapeutic agents.

Mechanism of Action

The mechanism of action of phenacetin is not fully understood, but it is believed to involve the inhibition of prostaglandin synthesis in the central nervous system. This leads to a reduction in pain and fever. Additionally, it has been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Phenacetin has been shown to have a range of biochemical and physiological effects. It has been shown to increase the threshold for pain and reduce fever. Additionally, it has been shown to have anti-inflammatory effects. However, its usage has been associated with kidney damage and cancer.

Advantages and Limitations for Lab Experiments

Phenacetin has several advantages for lab experiments. It is relatively easy to synthesize and has a long shelf life. Additionally, it has been extensively studied, and its properties are well understood. However, its usage has been associated with kidney damage and cancer, which limits its application in certain experiments.

Future Directions

There are several future directions for the study of phenacetin. One potential application is as a prodrug for the delivery of therapeutic agents. Additionally, it may have potential applications in the treatment of inflammation and pain. Further research is needed to fully understand the mechanism of action and potential side effects of phenacetin.

Synthesis Methods

The synthesis of N-[2-(acetylamino)phenyl]-2-phenylacetamide involves the reaction of 4-aminophenol with acetic anhydride, followed by the reaction with phenylacetic acid. The final product is obtained after purification using recrystallization. This method is relatively simple and has been used for the large-scale production of phenacetin.